3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate

• IUPAC Name: [3-(2-oxopyrrolidin-1-yl)phenyl] N-(4-chlorophenyl)carbamate
• InChI: InChI=1S/C17H15ClN2O3/c18-12-6-8-13(9-7-12)19-17(22)23-15-4-1-3-14(11-15)20-10-2-5-16(20)21/h1,3-4,6-9,11H,2,5,10H2,(H,19,22)
• InChI Key: CSOMDGBDLFNSND-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC(=CC=C2)OC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O3
• Molecular Weight: 330.8 g/mol

Description

3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate, also known as CPP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. CPP has been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.

Mechanism of Action

3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate increases the levels of acetylcholine in the brain, which can lead to improved cognitive function. 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has also been shown to have neuroprotective effects, which may be due to its ability to reduce oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has been shown to improve cognitive function in animal models of Alzheimer's disease and other neurological disorders. It has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. In addition, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has been shown to have anti-inflammatory effects in peripheral tissues, which may have implications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows researchers to study the effects of acetylcholine on cognitive function and other physiological processes. However, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate can also have off-target effects on other enzymes and receptors, which may complicate the interpretation of experimental results. In addition, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate. One area of interest is the development of more potent and selective acetylcholinesterase inhibitors based on the structure of 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate. Another area of interest is the investigation of the neuroprotective and anti-inflammatory effects of 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate in animal models of neurological and inflammatory diseases. Finally, the potential therapeutic applications of 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders warrant further investigation.

Synthesis Methods

3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate can be synthesized using various methods, including the reaction of 4-chlorophenyl isocyanate with 3-pyrrolidinone. The reaction is typically carried out in the presence of a catalyst, such as triethylamine or pyridine, in an organic solvent, such as dichloromethane or toluene. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has been extensively studied for its potential applications in scientific research. It has been used as a tool to investigate the role of acetylcholine in the nervous system, as well as to study the effects of acetylcholinesterase inhibitors on cognitive function. 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has also been studied for its potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.